Cas no 2742659-50-1 (1-(Bromomethyl)-4-cyclopropyl-2-methylbenzene)

• Product Name: 1-(Bromomethyl)-4-cyclopropyl-2-methylbenzene
• CAS No: 2742659-50-1
• MF: C₁₁H₁₃Br
• MW: 225.124922513962
• CID: 6019849
• PubChem ID: 165690265
• Update Time: 2025-05-20

1-(Bromomethyl)-4-cyclopropyl-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• EN300-37110054
• 1-(bromomethyl)-4-cyclopropyl-2-methylbenzene
• 2742659-50-1
• 1-(Bromomethyl)-4-cyclopropyl-2-methylbenzene

• Inchi： 1S/C11H13Br/c1-8-6-10(9-2-3-9)4-5-11(8)7-12/h4-6,9H,2-3,7H2,1H3
• InChI Key： UGRHDSMKHXACLI-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1C)C1CC1

Computed Properties

• Exact Mass: 224.02006g/mol
• Monoisotopic Mass: 224.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on 1-(Bromomethyl)-4-cyclopropyl-2-methylbenzene

1-(Bromomethyl)-4-cyclopropyl-2-methylbenzene: A Comprehensive Overview

The compound 1-(Bromomethyl)-4-cyclopropyl-2-methylbenzene, identified by the CAS number 2742659-50-1, is a fascinating molecule with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile applications and intriguing molecular architecture.

At its core, the molecule features a benzene ring, a fundamental structure in organic chemistry, which serves as the backbone for various functional groups. The benzene ring is substituted with three distinct groups: a bromomethyl group at position 1, a cyclopropyl group at position 4, and a methyl group at position 2. This substitution pattern not only imparts stability to the molecule but also confers it with unique reactivity and selectivity in chemical reactions.

The bromomethyl group (-CH₂Br) is a key functional group in this compound, playing a crucial role in its reactivity and applications. Bromine's electronegativity and leaving group ability make this group highly reactive in nucleophilic substitution reactions, which is a cornerstone of many organic transformations. The cyclopropyl group, on the other hand, introduces strain into the molecule due to its three-membered ring structure, which can influence the molecule's electronic properties and reactivity.

Recent studies have highlighted the potential of 1-(Bromomethyl)-4-cyclopropyl-2-methylbenzene as a building block in the synthesis of complex organic molecules. Researchers have demonstrated its utility in constructing biologically active compounds, such as those with potential anticancer or antimicrobial properties. The cyclopropyl moiety has been shown to enhance the bioavailability of certain drugs by improving their solubility and permeability.

In addition to its role in drug discovery, this compound has found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). The methyl group contributes to the molecule's hydrophobicity, which is advantageous in applications requiring resistance to environmental factors.

The synthesis of 1-(Bromomethyl)-4-cyclopropyl-2-methylbenzene involves a multi-step process that typically begins with the bromination of an appropriate precursor followed by substitution reactions to introduce the cyclopropyl and methyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

From an environmental standpoint, researchers are exploring the biodegradability of this compound to ensure its safe use in industrial applications. Preliminary studies suggest that under specific conditions, the compound can undergo microbial degradation, minimizing its ecological footprint.

In conclusion, 1-(Bromomethyl)-4-cyclopropyl-2-methylbenzene stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, making it a subject of interest for both academic and industrial chemists alike.